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Isononyl Alcohol Production Process Overview
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Compound Focus: Isononyl alcohol

CAS No.: 2430-22-0

Cat. No.: S602932

The production of isononyl alcohol (INA) typically involves the hydroformylation (oxo synthesis) of octene

feedstocks, followed by hydrogenation [1] [2] [3].

The diagram below outlines the core production workflow and key areas for yield optimization:
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The search results indicate that yield optimization focuses on several key areas, though specific data is

limited:
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Optimization . .
General Strategy Mentioned in Reports

Potential Technical

Focus Area Challenge (for FAQs)

Catalyst Developing advanced catalytic systems for Catalyst deactivation or low

Systems improved selectivity and yield [1] [4]. selectivity.

Process Implementing process intensification techniques Managing reaction

Conditions [1]. parameters (temperature,
pressure).

Feedstock Using renewable octene variants [1]. Impurities in feedstock

Quality affecting downstream
reactions.

Process Adopting more efficient routes like the C4 High capital investment and

Technology Chemicals Process or proprietary methods (e.g., technical barriers [2].

ExxonMobil Process) [5] [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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